Cladobotrin V
Overview
Description
Cladobotrin V is a natural product found in Hypomyces aurantius with data available.
Scientific Research Applications
Metabolite Isolation and Structural Characterization
- Cladobotrin V, identified as a known compound, was isolated from the culture broth of the mangrove endophyte Fusarium sp. IM-37. Its structure was confirmed spectroscopically, showcasing the importance of natural sources in discovering bioactive compounds (Shiono et al., 2015).
Nematicidal Activity
- Cladobotrin exhibited weak nematicidal activity, highlighting its potential as a natural biocontrol agent for nematode management in agriculture (Wagner et al., 1998).
Antifungal and Antibacterial Properties
- Cladobotrin V has been linked to antifungal and antibacterial properties, though the specifics of its mechanism and applications in these areas require further exploration (Clive & Huang, 2004).
Application in Molecular Phylogenetics
- While not directly related to Cladobotrin V, research on Cladobranchian opisthobranchs contributes to our understanding of molecular phylogenetics and evolutionary relationships, which can be crucial for bioprospecting and understanding the evolution of bioactive compounds (Pola & Gosliner, 2010).
properties
Product Name |
Cladobotrin V |
|---|---|
Molecular Formula |
C10H12O4 |
Molecular Weight |
196.2 g/mol |
IUPAC Name |
5-(hydroxymethyl)-4-methoxy-6-[(E)-prop-1-enyl]pyran-2-one |
InChI |
InChI=1S/C10H12O4/c1-3-4-8-7(6-11)9(13-2)5-10(12)14-8/h3-5,11H,6H2,1-2H3/b4-3+ |
InChI Key |
DFWGSIJBMOBCST-ONEGZZNKSA-N |
Isomeric SMILES |
C/C=C/C1=C(C(=CC(=O)O1)OC)CO |
SMILES |
CC=CC1=C(C(=CC(=O)O1)OC)CO |
Canonical SMILES |
CC=CC1=C(C(=CC(=O)O1)OC)CO |
synonyms |
5-hydroxymethyl-4-methoxy-6-(E-propenyl)-2-pyrone cladobotrin V |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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